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Compound of Interest

Compound Name: 6-FAM-PEG3-Azide

Cat. No.: B3028949 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
6-FAM-PEG3-Azide is a fluorescent labeling reagent that incorporates the bright, green-

fluorescent 6-FAM (6-carboxyfluorescein) dye, a flexible polyethylene glycol (PEG) spacer, and

a reactive azide group. This molecule is extensively used in bioorthogonal chemistry,

specifically in copper-catalyzed or strain-promoted azide-alkyne cycloaddition reactions

(CuAAC and SPAAC, respectively) for the precise labeling of biomolecules such as proteins,

nucleic acids, and glycans. Proper preparation of stock solutions is the critical first step to

ensure the reliability and reproducibility of subsequent experiments. These application notes

provide a detailed protocol for the preparation, handling, and storage of 6-FAM-PEG3-Azide
stock solutions.

Physicochemical and Spectroscopic Data
Accurate quantitative data is crucial for preparing solutions of a desired concentration and for

its use in various applications. The key properties of 6-FAM-PEG3-Azide are summarized in

the table below.
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Property Value Reference(s)

Molecular Weight 576.56 g/mol [1][2][3]

Appearance White to yellow solid

Solubility
Soluble in DMSO (Dimethyl

sulfoxide)
[4]

Excitation Maximum (λex) ~498 nm [5]

Emission Maximum (λem) ~532 nm

Experimental Protocols
Materials and Equipment

6-FAM-PEG3-Azide (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes (amber or covered in foil)

Pipettes and sterile pipette tips

Vortex mixer

Analytical balance

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM Stock Solution
This protocol describes the preparation of a 10 mM stock solution of 6-FAM-PEG3-Azide in

DMSO. This concentration is a common starting point for many labeling experiments and can

be easily diluted to the desired working concentration.

Acclimatize Reagents: Allow the vial of 6-FAM-PEG3-Azide powder and the anhydrous

DMSO to equilibrate to room temperature before opening to prevent condensation of

moisture.
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Weighing the Compound: Accurately weigh out 1 mg of 6-FAM-PEG3-Azide powder using

an analytical balance and transfer it to a clean, dry microcentrifuge tube.

Calculating the Solvent Volume: To prepare a 10 mM stock solution from 1 mg of the

compound, the required volume of DMSO is calculated as follows:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

Volume (µL) = (0.001 g / (0.010 mol/L * 576.56 g/mol )) * 1,000,000 µL/L

Volume (µL) ≈ 173.45 µL

Dissolving the Compound: Carefully add 173.5 µL of anhydrous DMSO to the

microcentrifuge tube containing the 6-FAM-PEG3-Azide powder.

Mixing: Tightly cap the tube and vortex thoroughly until the solid is completely dissolved. The

solution should be clear and free of any particulate matter. Gentle warming in a 37°C water

bath can aid in dissolution if necessary.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the fluorescent dye, it

is highly recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 5-

10 µL) in amber or foil-wrapped microcentrifuge tubes.

Storage: Store the aliquots protected from light. For short-term storage (up to 1 month),

-20°C is suitable. For long-term storage (up to 6 months), -80°C is recommended.

Workflow for Stock Solution Preparation
The following diagram illustrates the key steps in the preparation of a 6-FAM-PEG3-Azide
stock solution.
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Caption: Workflow for preparing 6-FAM-PEG3-Azide stock solution.
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Important Considerations
Hygroscopic Nature: Both 6-FAM-PEG3-Azide and DMSO are hygroscopic. It is crucial to

use anhydrous DMSO and to minimize the exposure of the solid and the solution to

atmospheric moisture.

Light Sensitivity: Fluorescent dyes are susceptible to photobleaching. All steps should be

performed with minimal exposure to light. Use amber tubes or wrap tubes in aluminum foil.

Purity of Reagents: The use of high-purity 6-FAM-PEG3-Azide and anhydrous DMSO is

essential for optimal performance and to avoid introducing impurities that could interfere with

downstream applications.

Safety Precautions: Always handle chemical reagents in a well-ventilated area and wear

appropriate personal protective equipment. Refer to the Safety Data Sheet (SDS) for

detailed safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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